Cas no 216959-40-9 (Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester)
216959-40-9 structure
Product Name:Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester
CAS No:216959-40-9
MF:C12H20BrNO5
MW:338.194903373718
CID:3040784
Update Time:2025-04-05
Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester
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- Inchi: 1S/C12H20BrNO5/c1-5-18-10(16)9(15)14(8-6-7-13)11(17)19-12(2,3)4/h5-8H2,1-4H3
- InChI Key: SGODLEDTCLGQEY-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(N(CCCBr)C(OC(C)(C)C)=O)=O
Computed Properties
- Exact Mass: 337.05200
Experimental Properties
- Density: 1.346±0.06 g/cm3(Predicted)
- Boiling Point: 365.2±44.0 °C(Predicted)
- PSA: 72.91000
- LogP: 2.09820
- pka: -2.45±0.70(Predicted)
Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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